Cas no 35212-96-5 (Methyl 5-chlorobenzobthiophene-2-carboxylate)

• Product Name: Methyl 5-chlorobenzobthiophene-2-carboxylate
• CAS No: 35212-96-5
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• MDL: MFCD09027104
• CID: 303630
• PubChem ID: 23340399
• Update Time: 2025-06-13

Methyl 5-chlorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-chloro-, methyl ester
• Methyl 5-chloro-1-benzothiophene-2-carboxylate
• methyl 5-chlorobenzo[b]thiophene-2-carboxylate
• 5-chloro-2-benzo[b]thiophenecarboxylic acid methyl ester
• 5-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl (5-chloro-2-benzothienyl)formate
• methyl 5-chlorobenzothiophene-2-carboxylate
• AKOS005072814
• FT-0681055
• MFCD09027104
• SCHEMBL4614384
• DTXSID80633113
• GA-0932
• SB36783
• W12485
• J-522474
• A852555
• CS-0021453
• 35212-96-5
• Benzo[b]thiophene-2-carboxylic acid, 5-chloro-, methyl ester
• FEUIEMHKEHSOCU-UHFFFAOYSA-N
• Methyl 5-chlorobenzobthiophene-2-carboxylate

• MDL： MFCD09027104
• Inchi： 1S/C10H7ClO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3
• InChI Key： FEUIEMHKEHSOCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 225.98600
• Monoisotopic Mass: 225.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.391
• Melting Point: 113-115
• Boiling Point: 338.7°Cat760mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.646
• PSA: 54.54000
• LogP: 3.34130

Methyl 5-chlorobenzobthiophene-2-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 5-chlorobenzobthiophene-2-carboxylate

Comprehensive Overview of Methyl 5-chlorobenzobthiophene-2-carboxylate (CAS No. 35212-96-5): Properties, Applications, and Industry Insights

Methyl 5-chlorobenzobthiophene-2-carboxylate (CAS No. 35212-96-5) is a specialized organic compound widely recognized in pharmaceutical and material science research. This heterocyclic ester features a benzothiophene core substituted with a chlorine atom at the 5-position and a carboxylate methyl ester at the 2-position. Its unique structure makes it a valuable intermediate in synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescence probes. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution reactions, aligning with trends in sustainable chemistry.

The growing demand for high-performance organic materials has spotlighted Methyl 5-chlorobenzobthiophene-2-carboxylate due to its potential in OLED technology and organic semiconductors. Recent studies highlight its role in optimizing charge transport properties, a hot topic in renewable energy applications. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), critical for reproducibility in academic and industrial settings. Users searching for "benzothiophene derivatives solubility" or "CAS 35212-96-5 supplier" often seek data on its solubility in polar aprotic solvents (e.g., DMF, DMSO), which is essential for reaction design.

In pharmaceutical contexts, this compound serves as a precursor for kinase inhibitors, addressing trending research areas like cancer therapeutics and anti-inflammatory agents. Its chloro-substituted aromatic system enables selective functionalization, a feature highlighted in patents for drug discovery platforms. Environmental considerations drive interest in its biodegradation pathways, with computational models (QSAR) predicting low ecotoxicity—a key point for compliance with green chemistry principles.

Supply chain dynamics for CAS 35212-96-5 reflect broader shifts toward custom synthesis services. Manufacturers emphasize scalable production via continuous flow chemistry, reducing waste compared to batch processes. FAQs like "How to store Methyl 5-chlorobenzobthiophene-2-carboxylate?" underscore best practices: inert atmosphere storage below 4°C to prevent hydrolysis of the ester group. These details cater to both novice researchers and seasoned chemists optimizing synthetic routes.

Emerging applications in agrochemicals leverage the compound’s bioisosteric properties to design novel pest control agents. Its compatibility with microwave-assisted synthesis aligns with industry demands for faster, energy-efficient protocols. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE (gloves, goggles) remains recommended—a frequent query in laboratory safety forums.

In summary, Methyl 5-chlorobenzobthiophene-2-carboxylate bridges interdisciplinary research, from medicinal chemistry to advanced materials. Its CAS No. 35212-96-5 serves as a universal identifier for procurement, while ongoing studies explore derivatives with enhanced photophysical properties—answering search trends like "benzothiophene-based fluorophores." As innovation accelerates, this compound’s versatility ensures its relevance across scientific frontiers.